Cas no 2171606-81-6 (1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide)

• Product Name: 1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide
• CAS No: 2171606-81-6
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5902197
• PubChem ID: 165518205
• Update Time: 2025-06-13

1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide
• 1-[(1-cyanocyclopropyl)methyl]azetidine-2-carboxamide
• 2171606-81-6
• EN300-1281876

• Inchi： 1S/C9H13N3O/c10-5-9(2-3-9)6-12-4-1-7(12)8(11)13/h7H,1-4,6H2,(H2,11,13)
• InChI Key： GMYFLIQEQZHEKM-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC1(C#N)CC1)N

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide

Introduction to 1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide (CAS No. 2171606-81-6)

1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide (CAS No. 2171606-81-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, consists of a cyclopropyl group attached to a cyanomethyl moiety, which is further linked to an azetidine ring terminated by a carboxamide functional group. The precise arrangement of these chemical entities imparts distinct physicochemical properties and biological activities, making it a subject of intense study in drug discovery and development.

The structural motif of 1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide is particularly noteworthy due to its potential to interact with biological targets in novel ways. The cyclopropyl ring, known for its rigid three-membered structure, can influence the conformational flexibility of the molecule, while the cyano group introduces a polar character that may enhance binding affinity to specific protein receptors. Additionally, the azetidine ring, a five-membered heterocycle, is frequently found in biologically active molecules, contributing to favorable pharmacokinetic profiles.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for developing new therapeutic agents. The azetidine scaffold, in particular, has been explored for its potential in modulating various biological pathways. For instance, derivatives of azetidine have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The incorporation of the 1-cyanocyclopropylmethyl group into the azetidine core introduces additional layers of complexity that may enhance drug-like properties such as solubility and metabolic stability.

One of the most compelling aspects of 1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide is its potential as a lead compound for further derivatization. Researchers have leveraged similar structural motifs to develop compounds with enhanced efficacy and reduced toxicity. The cyano group, for example, can be further functionalized to introduce additional pharmacophores or improve binding interactions. This versatility makes 1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide an attractive starting point for medicinal chemists seeking to explore new therapeutic avenues.

The synthesis of 1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide presents unique challenges due to the sensitivity of the cyclopropyl and cyano functional groups. Advanced synthetic methodologies are required to achieve high yields and purity levels. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have been employed to construct the desired azetidine core. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern organic chemistry in overcoming synthetic hurdles.

From a computational chemistry perspective, 1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have revealed that the compound can engage with proteins through multiple hydrogen bonding networks and hydrophobic interactions. The rigid cyclopropyl ring is particularly important in stabilizing these interactions by restricting conformational changes that might otherwise diminish binding affinity.

The pharmacological profile of 1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide has been preliminarily assessed through in vitro assays targeting key disease-related enzymes and receptors. Initial results suggest that the compound exhibits moderate activity against certain kinases and transcription factors, which are implicated in cancer and inflammatory diseases. While these findings are promising, further investigation is required to fully characterize its therapeutic potential and safety profile.

In conclusion, 1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide (CAS No. 2171606-81-6) represents a fascinating example of how structural innovation can lead to novel pharmacological entities. Its unique combination of functional groups and heterocyclic scaffolds positions it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological targets and synthetic strategies, 1-(1-cyanocyclopropyl)methylazetidine-2-carboxamide is poised to play an important role in shaping the future of medicinal chemistry.